N,N-dimethyl-2-naphthalen-2-ylsulfanylacetamide

• IUPAC Name: N,N-dimethyl-2-naphthalen-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H15NOS/c1-15(2)14(16)10-17-13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,10H2,1-2H3
• InChI Key: VMEGRPNKWCGWOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol

Description

N,N-dimethyl-2-naphthalen-2-ylsulfanylacetamide is a chemical compound that has been the subject of several scientific research studies due to its potential applications in various fields. This compound is also known as DMSA and is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon.

Scientific Research Applications

DMSA has been the subject of several scientific research studies due to its potential applications in various fields. One of the most significant applications of DMSA is in the field of medicinal chemistry. DMSA has been shown to have potential therapeutic effects in the treatment of cancer, infectious diseases, and neurodegenerative disorders. DMSA has also been used as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of DMSA is not fully understood. However, it is believed that DMSA exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases. DMSA has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
DMSA has been shown to have several biochemical and physiological effects. In vitro studies have shown that DMSA can inhibit the growth of cancer cells and bacteria. DMSA has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, DMSA has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

DMSA has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. DMSA is also stable under normal laboratory conditions. However, DMSA has some limitations for lab experiments. It is a highly reactive compound and can be difficult to handle. Additionally, DMSA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DMSA. One area of research is the development of new DMSA derivatives with improved therapeutic properties. Another area of research is the investigation of the mechanism of action of DMSA. Additionally, more studies are needed to determine the safety and efficacy of DMSA in humans.

Synthesis Methods

The synthesis of DMSA involves a multi-step process starting from 2-naphthol. The first step involves the reaction of 2-naphthol with thionyl chloride to form 2-naphthalenyl chloride. The next step involves the reaction of 2-naphthalenyl chloride with dimethylamine to form N,N-dimethyl-2-naphthalen-2-ylamine. The final step involves the reaction of N,N-dimethyl-2-naphthalen-2-ylamine with chloroacetic acid to form N,N-dimethyl-2-naphthalen-2-ylsulfanylacetamide.